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Compound of Interest

Compound Name: 2-Chloro-5-nitrobenzaldehyde

Cat. No.: B167295

An In-depth Technical Guide on 2-Chloro-5-nitrobenzaldehyde for Researchers, Scientists,
and Drug Development Professionals

This guide provides a comprehensive overview of the physicochemical properties and synthetic
applications of 2-Chloro-5-nitrobenzaldehyde, a key intermediate in the synthesis of
pharmaceuticals and other fine chemicals.

Physicochemical Properties

2-Chloro-5-nitrobenzaldehyde is a solid organic compound with the molecular formula
C7H4CINOs.[1] Its appearance is most commonly described as a yellow crystalline solid.[2]
However, variations in appearance, ranging from white to orange or even green powder, have
also been reported.

Data Summary

The quantitative physicochemical data for 2-Chloro-5-nitrobenzaldehyde are summarized in
the table below for easy reference and comparison.
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Property Value Source(s)
Molecular Formula C7H4CINOs3 [11[3]
Molecular Weight 185.56 g/mol [1][4]
Melting Point 75-77 °C [31[4]1[5]

78.0t081.0 °C

77.0t0 82.0 °C [6]
Appearance Yellow crystalline solid [2]
Clear slightly yellow [2]

White to Orange to Green

powder to crystal

Pale Yellow Crystal Powder [6]

CAS Number 6361-21-3 [L1[21[31141[5]16]

Experimental Protocols
Determination of Melting Point

The melting point of 2-Chloro-5-nitrobenzaldehyde is a critical parameter for its identification
and purity assessment. A standard laboratory procedure for its determination is outlined below.

Apparatus:

Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle

Thermometer (calibrated)
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Procedure:

o Sample Preparation: A small amount of the 2-Chloro-5-nitrobenzaldehyde sample is finely
ground using a mortar and pestle to ensure a uniform particle size.

o Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently to pack the sample into the sealed end.
This process is repeated until a sample column of 2-3 mm in height is obtained.

o Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting
point apparatus. The thermometer is positioned to ensure its bulb is at the same level as the
sample.

o Heating and Observation: The apparatus is heated at a controlled rate. Initially, a rapid
heating rate can be used to approach the expected melting point. As the temperature nears
the anticipated melting range, the heating rate is reduced to approximately 1-2 °C per minute
to allow for thermal equilibrium.

¢ Melting Point Range Determination: The temperature at which the first drop of liquid appears
is recorded as the beginning of the melting range. The temperature at which the entire
sample becomes a clear liquid is recorded as the end of the melting range.

» Reporting: The observed melting point is reported as a range from the initial to the final
temperature.

Synthetic Applications and Workflow

2-Chloro-5-nitrobenzaldehyde is a versatile reagent in organic synthesis, primarily utilized as
a building block for more complex molecules.[2] It is a key starting material in the synthesis of
various pharmaceutical intermediates.[2][6] Its chemical reactivity is characterized by the
presence of the aldehyde, chloro, and nitro functional groups, which can undergo a variety of
chemical transformations. For instance, it is known to participate in condensation reactions.[5]

Below is a generalized workflow for a typical synthetic application of 2-Chloro-5-
nitrobenzaldehyde.
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2-Chloro-5-nitrobenzaldehyde Reactant(s) & Reaction Conditions
(Starting Material) Solvent (e.g., Heat, Catalyst)

:

Reaction Mixture

Reaction

Crude Product

Work-up
(e.g., Extraction, Washing)

Purification
(e.g., Crystallization, Chromatography)

Pure Synthetic Product

Click to download full resolution via product page

Caption: Generalized synthetic workflow using 2-Chloro-5-nitrobenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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